Cas no 297150-86-8 (Acetamide,2-amino-N-1H-benzimidazol-2-yl-)
297150-86-8 structure
Product Name:Acetamide,2-amino-N-1H-benzimidazol-2-yl-
CAS No:297150-86-8
MF:C9H10N4O
MW:190.201900959015
CID:249228
PubChem ID:10397641
Update Time:2025-04-19
Acetamide,2-amino-N-1H-benzimidazol-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-amino-N-1H-benzimidazol-2-yl-
- Acetamide, 2-amino-N-1H-benzimidazol-2-yl- (9CI)
- AKOS011337864
- 297150-86-8
- N-(1H-Benzimidazole-2-yl)-2-aminoacetamide
- 2-amino-N-(1H-benzo[d]imidazol-2-yl)acetamide
- SCHEMBL8540574
- ACETAMIDE,2-AMINO-N-1H-BENZO[D]IMIDAZOL-2-YL-
-
- Inchi: 1S/C9H10N4O/c10-5-8(14)13-9-11-6-3-1-2-4-7(6)12-9/h1-4H,5,10H2,(H2,11,12,13,14)
- InChI Key: JMRPGUNYXRIELP-UHFFFAOYSA-N
- SMILES: O=C(CN)NC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 190.08546096g/mol
- Monoisotopic Mass: 190.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 83.8Ų
Acetamide,2-amino-N-1H-benzimidazol-2-yl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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